Cas no 1239163-70-2 (4-bromo-5-(trifluoromethyl)-1H-pyrazol-3-amine)

4-bromo-5-(trifluoromethyl)-1H-pyrazol-3-amine structure
1239163-70-2 structure
Product Name:4-bromo-5-(trifluoromethyl)-1H-pyrazol-3-amine
CAS No:1239163-70-2
MF:C4H3BrF3N3
MW:229.985929727554
MDL:MFCD09473535
CID:3158889
PubChem ID:25247475
Update Time:2025-04-21

4-bromo-5-(trifluoromethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-5-(trifluoromethyl)-1H-pyrazol-3-amine
    • BDBM50590178
    • STK351683
    • 4-bromanyl-5-(trifluoromethyl)-1H-pyrazol-3-amine
    • CS-0241088
    • 888-249-9
    • CHEMBL5183297
    • EN300-231329
    • 1239163-70-2
    • LE9
    • AKOS005167674
    • PZB16370
    • MDL: MFCD09473535
    • Inchi: 1S/C4H3BrF3N3/c5-1-2(4(6,7)8)10-11-3(1)9/h(H3,9,10,11)
    • InChI Key: ZHAMWMKUYVFDJH-UHFFFAOYSA-N
    • SMILES: BrC1C(N)=NNC=1C(F)(F)F

Computed Properties

  • Exact Mass: 228.94624Da
  • Monoisotopic Mass: 228.94624Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 2.0±0.1 g/cm3
  • Boiling Point: 309.7±42.0 °C at 760 mmHg
  • Flash Point: 141.1±27.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-bromo-5-(trifluoromethyl)-1H-pyrazol-3-amine Security Information

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